Cas no 39562-70-4 (Nitrendipine)

Nitrendipine Properties

Names and Identifiers

• Nitrendipine
• ethyl methyl 1,4-dihydro-2,6-dimethyl-4-(meta-nitrophenyl)-3,5-pyridinedicarboxylate
• 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3,5-pyridinedicarboxylic acid ethyl methyl ester
• BAY-E-5009
• Bylotensin
• BAY E 5009
• Bayotensin
• Baypress
• Nidrel
• Nitrendipinum
• Nitrendipin
• Nitrendipino
• Deiten
• Nitrendipinum [INN-Latin]
• Nitrendipino [INN-Spanish]
• 3-ethyl 5-methyl 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate
• MLS000069349
• PVHUJELLJLJGLN-UHFFFAOYSA-N
• C18H20N2O6
• 5-O-ethyl 3-O-methyl 2,6-dimethyl-4-(3-nitrophe
• SR-01000075334-2
• PD033036
• MLS002154060
• A824621
• NITRENDIPINE [EP IMPURITY]
• Nitrendipine, European Pharmacopoeia (EP) Reference Standard
• HMS2089H15
• EINECS 254-513-1
• UNII-9B627AW319
• (+/-)-ETHYL METHYL 1,4-DIHYDRO-2,6-DIMETHYL-4-(M-NITROPHENYL)-3,5-PYRIDINEDICARBOXYLATE
• SCHEMBL38972
• SPBio_001470
• HMS3411I14
• Bio1_001098
• HMS1570H14
• Ethyl methyl 1,4-dihydro-2,6-dimethyl-4-(m-nitrophenyl)-3,5-pyridinedicarboxylate
• 5-O-ethyl 3-O-methyl 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate
• 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-, ethyl methyl ester, (.+/-.)-
• (.+/-.)-Nitrendipine
• NCGC00261566-01
• Nitrendipine [USAN:INN:BAN:JAN]
• NC00241
• Pharmakon1600-01503609
• Nitrepin
• SMR000058366
• NCGC00024676-06
• HMS3675I14
• D00629
• Spectrum5_001655
• 9B627AW319
• CHEMBL3195219
• Prestwick0_000916
• methylethyl2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate
• (+/-)-NITRENDIPINE
• AKOS015894921
• Bio2_000599
• Spectrum_001901
• SR-01000075334-6
• NCGC00015713-13
• SW219737-1
• W-106422
• Baylotensin
• NSC 758466
• NCGC00015713-07
• KBioSS_000119
• Nitrendipine,(S)
• BRD-A02006392-001-09-9
• N1186
• NITRENDIPINE [MART.]
• NITRENDIPINE [EP MONOGRAPH]
• NCGC00015713-26
• KBioGR_000119
• ethyl methyl 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate
• Bio1_000120
• KBioSS_002432
• AKOS016340326
• NCGC00015713-04
• AC-648
• KBio1_001782
• NCGC00024013-02
• NITRENDIPINE [INN]
• HMS2097H14
• N-144
• BRD-A02006392-001-06-5
• MLS001424133
• SpecPlus_000742
• Nitrendipine, >95%, powder
• NSC758466
• NCGC00024676-03
• 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-, ethyl methyl ester, (+-)-
• HMS2051B04
• HMS3714H14
• HMS2230F04
• HMS3262B04
• HMS1791F21
• HMS3402F21
• CBiol_001834
• CCG-100991
• Prestwick2_000916
• NCGC00015713-05
• NCGC00024676-07
• 39562-70-4
• NITRENDIPINE [WHO-DD]
• Nitrendipine 100 microg/mL in Acetonitrile
• BPBio1_000872
• Z239859926
• AKOS000622913
• 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-, 3-ethyl 5-methyl ester
• C07713
• O3-ethyl O5-methyl 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate
• AB00053154_04
• SR-01000075334
• FT-0601600
• 1,4-Dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3,5-pyridine dicarboxylic acid ethyl methyl ester
• MLS001148149
• BRD-6392
• KBio2_002426
• AB00053154_05
• Prestwick3_000916
• BRD6392
• (+-)-Ethyl methyl 1,4-dihydro-2,6-dimethyl-4-(m-nitrophenyl)-3,5-pyridinedicarboxylate
• Nitrendipine (JP17/USAN/INN)
• Spectrum2_001565
• AB00513962
• EN300-18434855
• 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-, ethyl methyl ester, (+/-)-
• 1,4-Dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3,5-pyridinecarboxylic acid ethyl methyl ester
• NCGC00015713-09
• KBio2_002687
• HMS2093G17
• Lopac0_000881
• KBioGR_001476
• KBio2_000119
• CCG-39343
• Ethyl 1,4-dihydro-5-(acetoxycarbonyl)-2,6-dimethyl-4-(3-nitrophenyl)-3-pyridincarboxylat
• IDI1_033869
• KS-1305
• Baypress (TN)
• Spectrum4_001088
• NCGC00024676-05
• DTXSID0023373
• BSPBio_002575
• KBio3_000237
• NITRENDIPINE [JAN]
• HMS1989F21
• HMS1361F21
• DTXCID203373
• EU-0100881
• KBio3_001795
• NITRENDIPINE [MI]
• SR-01000075334-1
• Tox21_110201
• CAS-39562-70-4
• SR-01000075334-4
• NCGC00015713-10
• NCGC00024676-04
• CA-212
• 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-, ethyl methyl ester
• NCGC00015713-06
• GTPL2334
• SPECTRUM1503609
• Nitrendipine for peak identification
• HMS3884H21
• Opera_ID_928
• Oprea1_472855
• (.+/-.)-Ethyl methyl 1,4-dihydro-2,6-dimethyl-4-(m-nitrophenyl)-3,5-pyridinedicarboxylate
• NCGC00015713-08
• MFCD00082255
• KBio2_007562
• Spectrum3_000968
• CHEBI:7582
• DB01054
• 3-Ethyl 5-methyl 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydro-3,5-pyridinedicarboxylate #
• Tox21_110201_1
• HMS3393B04
• NCGC00024676-02
• NSC-758466
• Prestwick1_000916
• BSPBio_001399
• HMS3266B03
• Tox21_500881
• LP00881
• Ethyl methyl 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydro-3,5-pyridinedicarboxylate
• AB00053154-03
• NITRENDIPINE [USAN]
• HMS3651F05
• BSPBio_000792
• PD003069
• SY058769
• DivK1c_006838
• SBI-0050856.P003
• 3-ethyl5-methyl2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate
• Bio2_000119
• HY-B0424
• Nitrendipine for peak identification, European Pharmacopoeia (EP) Reference Standard
• BCP07540
• BDBM50237611
• SPBio_002981
• Q416584
• HMS3371J07
• (+/-)-BAY-E-5009
• SDCCGSBI-0050856.P004
• MLS002153303
• NCGC00015713-11
• MLS000759400
• Bio1_000609
• KBio2_004994
• KBio3_000238
• S2491
• Oprea1_703261
• NS00007571
• BRN 0498823
• KBio2_005255
• A10804
• STK368903
• Nitrendipine (JP18/USAN/INN)
• 1ST10230
• BRD-A02006392-001-17-2
• BBL028163
• BRD-A02006392-001-15-6
• BRD-A02006392-001-16-4
• +Expand

• MDL： MFCD00082255
• InChIKey： PVHUJELLJLJGLN-UHFFFAOYSA-N
• Inchi： 1S/C18H20N2O6/c1-5-26-18(22)15-11(3)19-10(2)14(17(21)25-4)16(15)12-7-6-8-13(9-12)20(23)24/h6-9,16,19H,5H2,1-4H3
• SMILES： O(C([H])([H])C([H])([H])[H])C(C1=C(C([H])([H])[H])N([H])C(C([H])([H])[H])=C(C(=O)OC([H])([H])[H])C1([H])C1C([H])=C([H])C([H])=C(C=1[H])[N+](=O)[O-])=O
• BRN： 0498823

Computed Properties

• Exact Mass: 360.13200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 6
• Monoisotopic Mass: 360.132
• Heavy Atom Count: 26
• Complexity: 661
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 110

Experimental Properties

• LogP: 3.41770
• PSA: 110.45000
• Refractive Index: 1.5700 (estimate)
• Water Partition Coefficient: Soluble in DMSO (17.5 mg/ml), methanol (15 mg/ml), ethyl acetate, and ethanol (25 mM). Insoluble in water.
• Boiling Point: 464.8℃/760mmHg
• Melting Point: 158°C
• Flash Point: 249.5±28.7 °C
• Solubility: methanol: 15 mg/mL
• Color/Form: Yellow powder
• Solubility: It is easily soluble in acetone or chloroform, slightly soluble in methanol or ethanol, and almost insoluble in water.
• Density: 1.3595 (rough estimate)

Nitrendipine Security Information

• Symbol: GHS07
• RTECS：US5653000
• WGK Germany：1
• Safety Term：S36
• Safety Instruction： S36
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H312,H332
• Warning Statement： P280
• Storage Condition：4°C, protect from light
• Risk Phrases： 20/21/22
• Signal Word：Warning
• Toxicity：LD50 in mice, rats (mg/kg): 39, 12.6 i.v.; 2540, >10000 orally (Hoffmann)

Nitrendipine Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%